Cas no 1135265-74-5 (4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine
• CAS No: 1135265-74-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6377839
• PubChem ID: 24976938
• Update Time: 2025-08-04

4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-764904
• 4-(2,3-dimethoxy-phenyl)-1,2,3,6-tetrahydro-pyridine
• 1135265-74-5
• 4-(2,3-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine
• 4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C13H17NO2/c1-15-12-5-3-4-11(13(12)16-2)10-6-8-14-9-7-10/h3-6,14H,7-9H2,1-2H3
• InChI Key： LTCZWBTXQBWASM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1=CCNCC1)OC

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine

4-(2,3-Dimethoxyphenyl)-1,2,3,6-Tetrahydropyridine: A Comprehensive Overview

4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine is a structurally unique compound with the CAS Registry Number 1135265-74-5. This compound belongs to the class of tetrahydropyridines, which are known for their diverse applications in pharmaceuticals and organic synthesis. The molecule features a tetrahydropyridine ring fused with a 2,3-dimethoxyphenyl group, making it a valuable intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery and as a precursor for advanced materials.

The tetrahydropyridine core of this compound is a six-membered ring with four saturated carbons and two double bonds. The 2,3-dimethoxyphenyl substituent adds significant electronic and steric effects to the molecule. These features make 4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine an attractive candidate for exploring new chemical reactions and biological activities. Researchers have demonstrated its ability to act as a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine through various methodologies. For instance, Suzuki-Miyaura coupling reactions have been employed to introduce the phenyl group onto the tetrahydropyridine ring. Additionally, transition metal-catalyzed cross-couplings and directed metallation strategies have been explored to enhance the scalability and sustainability of its synthesis.

From a pharmacological perspective, 4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine has shown promise in modulating cellular signaling pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and neuroprotective properties. Its ability to interact with key enzymes involved in oxidative stress pathways makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease.

In terms of applications beyond pharmaceuticals, this compound has been investigated for its role in materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an electron transport material in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Initial results indicate that it can improve device performance by enhancing charge carrier mobility.

The CAS No 1135265-74-5 designation underscores the importance of accurate chemical identification in scientific research. Proper documentation of such compounds ensures reproducibility and safety in laboratory settings. As regulatory frameworks continue to evolve around chemical safety and environmental impact assessments (EIAs), understanding the properties of 4-(2,3-Dimethoxyphenyl)-1,2,3,6-tetrahydropyridine becomes increasingly critical.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for this compound. Advances in computational chemistry tools will aid in predicting its interactions with biological targets at an atomic level. Furthermore, green chemistry principles will guide the development of more sustainable synthetic routes for 4-(2,bold>Dimethoxyphenyl-bold>bold>bold>)-bold>Tetrahydropyridine.

In conclusion,4-(2,bold>Dimethoxyphenyl-bold>Tetrahydropyridine